Cas no 55542-27-3 (17beta-Hydroxy-17-(3-hydroxypropyl)androst-4-ene-4-one)

17beta-Hydroxy-17-(3-hydroxypropyl)androst-4-ene-4-one structure

55542-27-3 structure

Product Name:17beta-Hydroxy-17-(3-hydroxypropyl)androst-4-ene-4-one

CAS No:55542-27-3

Molecular Formula:C₂₂H₃₄O₃

Molecular Weight:346.503567218781

CID:370420

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17beta-Hydroxy-17-(3-hydroxypropyl)androst-4-ene-4-one Properties

Names and Identifiers

- Androst-4-en-3-one,17-hydroxy-17-(3-hydroxypropyl)-, (17b)- (9CI)
- 17beta-Hydroxy-17-(3-hydroxypropyl)androst-4-ene-4-one
- InChIKey： BBQBWWOTUMFPIE-GUCLMQHLSA-N
- Inchi： 1S/C22H34O3/c1-20-10-6-16(24)14-15(20)4-5-17-18(20)7-11-21(2)19(17)8-12-22(21,25)9-3-13-23/h14,17-19,23,25H,3-13H2,1-2H3/t17-,18+,19+,20+,21+,22+/m1/s1
- SMILES： O[C@@]1(CCCO)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Heavy Atom Count: 25
Complexity: 596
XLogP3: 3
Topological Polar Surface Area: 57.5

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55542-27-3 (17beta-Hydroxy-17-(3-hydroxypropyl)androst-4-ene-4-one) Related Products

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